Cas no 170570-09-9 (2-Methyl-Celecoxib)

• Product Name: 2-Methyl-Celecoxib
• CAS No: 170570-09-9
• MF: C₁₈H₁₆F₃N₃O₂S
• MW: 395.398753166199
• CID: 1352804
• Update Time: 2025-06-26

2-Methyl-Celecoxib Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[5-(2,4-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Celecoxib Impurity
• Celecoxib Impurity 7
• 4-[5-(2,4-Dimethyl-phenyl)-3-trifluoromethyl-pyrazol-1-yl]-benzenesulfonamide
• 2-Methyl-Celecoxib

• Inchi： 1S/C18H16F3N3O2S/c1-11-3-8-15(12(2)9-11)16-10-17(18(19,20)21)23-24(16)13-4-6-14(7-5-13)27(22,25)26/h3-10H,1-2H3,(H2,22,25,26)
• InChI Key： CDMHSMOZNZFYIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC(C)=CC=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 395.09168

Experimental Properties

• PSA: 77.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-Methyl-Celecoxib

Introduction to Compound CAS No. 170570-09-9: 2-Methyl-Celecoxib

Compound CAS No. 170570-09-9, commonly referred to as 2-Methyl-Celecoxib, is a derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) Celecoxib. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties. In this article, we will delve into the latest research findings, structural characteristics, and clinical implications of 2-Methyl-Celecoxib, providing a comprehensive overview of its role in modern medicine.

The chemical structure of 2-Methyl-Celecoxib is closely related to Celecoxib, with a methyl group substitution at the second position of the molecule. This structural modification has been shown to influence its pharmacokinetics, bioavailability, and efficacy. Recent studies have demonstrated that 2-Methyl-Celecoxib exhibits enhanced selectivity for cyclooxygenase-2 (COX-2) compared to its parent compound, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis, inflammatory bowel disease (IBD), and certain types of cancer.

One of the most exciting developments in the research of 2-Methyl-Celecoxib is its potential role in cancer therapy. Preclinical studies have shown that this compound not only inhibits COX-2 activity but also induces apoptosis in cancer cells by modulating key signaling pathways such as NF-kB and MAPK. These findings suggest that 2-Methyl-Celecoxib could serve as a dual-action agent, combining anti-inflammatory and anticancer properties. Furthermore, its ability to reduce tumor angiogenesis and metastasis has been validated in animal models, highlighting its potential as a novel therapeutic agent in oncology.

In addition to its therapeutic applications, 2-Methyl-Celecoxib has also been investigated for its effects on neuroinflammation and neurodegenerative diseases. Emerging evidence indicates that this compound may protect against neuronal damage by reducing inflammation and oxidative stress in the central nervous system (CNS). This opens up new avenues for its use in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis (MS), where inflammation plays a pivotal role in disease progression.

The pharmacokinetic profile of 2-Methyl-Celecoxib is another area of active research. Studies have shown that this compound exhibits improved oral bioavailability compared to Celecoxib, which could translate into better patient compliance and efficacy in clinical settings. Moreover, its reduced potential for gastrointestinal side effects makes it a safer alternative for long-term use in patients with chronic inflammatory conditions.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of 2-Methyl-Celecoxib. Researchers have explored the use of nanotechnology-based formulations, such as liposomes and nanoparticles, to improve drug targeting and reduce systemic toxicity. These innovations could pave the way for more effective treatments with fewer adverse effects.

In conclusion, Compound CAS No. 170570-09-9 (2-Methyl-Celecoxib) represents a significant advancement in the field of anti-inflammatory and anticancer therapeutics. With its enhanced selectivity, improved pharmacokinetics, and versatile applications across multiple disease areas, this compound holds immense promise for future clinical development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, 2-Methyl-Celecoxib is poised to make a meaningful impact on modern medicine.